N-[1-(1H-1,2,4-triazol-5-yl)ethyl]morpholine-4-carboxamide

• IUPAC Name: N-[1-(1H-1,2,4-triazol-5-yl)ethyl]morpholine-4-carboxamide
• InChI: InChI=1S/C9H15N5O2/c1-7(8-10-6-11-13-8)12-9(15)14-2-4-16-5-3-14/h6-7H,2-5H2,1H3,(H,12,15)(H,10,11,13)
• InChI Key: XDLZSEQOTJWVOR-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC=NN1)NC(=O)N2CCOCC2
• Molecular Formula: C9H15N5O2
• Molecular Weight: 225.25 g/mol

Description

N-[1-(1H-1,2,4-triazol-5-yl)ethyl]morpholine-4-carboxamide, also known as MEM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound is a derivative of the antifungal agent, fluconazole, and has been found to exhibit potent antifungal, antibacterial, and anticancer properties.

Mechanism of Action

The mechanism of action of N-[1-(1H-1,2,4-triazol-5-yl)ethyl]morpholine-4-carboxamide is not fully understood. However, it is believed to inhibit the synthesis of ergosterol, a key component of fungal cell membranes. This leads to the disruption of the fungal cell membrane, resulting in cell death. This compound has also been found to inhibit bacterial cell wall synthesis, leading to bacterial cell death. In cancer cells, this compound has been shown to induce apoptosis by activating the caspase cascade.
Biochemical and Physiological Effects:
This compound has been found to exhibit both biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of fungal and bacterial strains by disrupting their cell membranes. In cancer cells, this compound has been shown to induce apoptosis by activating the caspase cascade. In vivo studies have shown that this compound exhibits potent antifungal, antibacterial, and anticancer properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[1-(1H-1,2,4-triazol-5-yl)ethyl]morpholine-4-carboxamide is its broad-spectrum activity against a wide range of fungal and bacterial strains, including drug-resistant strains. This compound is also relatively easy to synthesize, making it a cost-effective alternative to other antifungal and antibacterial agents. However, one of the limitations of this compound is its potential toxicity, as it has been shown to exhibit cytotoxic effects on certain cell types.

Future Directions

There are several future directions for research on N-[1-(1H-1,2,4-triazol-5-yl)ethyl]morpholine-4-carboxamide. One area of interest is the development of novel drug delivery systems for this compound, which could enhance its efficacy and reduce its potential toxicity. Another area of interest is the investigation of the anticancer properties of this compound, particularly in combination with other anticancer agents. Additionally, further studies are needed to elucidate the mechanism of action of this compound and to identify potential targets for drug development.

Synthesis Methods

N-[1-(1H-1,2,4-triazol-5-yl)ethyl]morpholine-4-carboxamide can be synthesized through a multistep process starting from fluconazole. The first step involves the protection of the carboxylic acid group of fluconazole using a suitable reagent. This is followed by the reaction of the protected fluconazole with 1-(2-aminoethyl)-1H-1,2,4-triazole to obtain the intermediate product. The final step involves the deprotection of the carboxylic acid group to yield this compound.

Scientific Research Applications

N-[1-(1H-1,2,4-triazol-5-yl)ethyl]morpholine-4-carboxamide has been extensively studied for its potential applications in various fields. In the field of medicine, this compound has been found to exhibit potent antifungal and antibacterial properties. It has been shown to be effective against a broad range of fungal and bacterial strains, including drug-resistant strains. This compound has also been found to exhibit anticancer properties, and it has been shown to induce apoptosis in cancer cells.